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Compound of Interest

Compound Name: DM1-SMe

Cat. No.: B15608165 Get Quote

For researchers and drug development professionals, the proper handling and disposal of

potent compounds like DM1-SMe are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential information and procedural steps for

the appropriate management of DM1-SMe waste, aligning with best practices in laboratory

safety and chemical handling.

DM1-SMe, a derivative of the potent microtubule inhibitor maytansine, is utilized as a cytotoxic

component in antibody-drug conjugates (ADCs).[1][2][3][4][5] Its high potency necessitates

careful consideration of its entire lifecycle within the laboratory, from handling to final disposal.

Key Chemical and Safety Data
Understanding the properties of DM1-SMe is the first step toward safe handling and disposal.

The following table summarizes key quantitative data for this compound.
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Property Value Reference

CAS Number 138148-68-2 [6]

Molecular Formula C₃₆H₅₀ClN₃O₁₀S₂ [6][7]

Molecular Weight 784.4 g/mol [7]

Storage Temperature -20°C [6]

Solubility Soluble in DMSO [1][8]

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0

Note: The NFPA ratings suggest low immediate hazard in terms of flammability and reactivity

under standard laboratory conditions. However, the high cytotoxicity of the compound warrants

significant handling precautions.

Essential Disposal Protocol
While specific disposal procedures can vary based on institutional and local regulations, the

following protocol outlines the essential steps for the safe disposal of DM1-SMe. It is imperative

to consult your institution's Environmental Health and Safety (EHS) department for specific

guidelines.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves, when handling DM1-SMe.[9]

2. Waste Segregation:

Solid Waste:

All contaminated solid materials, such as pipette tips, vials, and gloves, should be

collected in a dedicated, clearly labeled hazardous waste container.

The container should be sealed to prevent accidental spillage or exposure.

Liquid Waste:
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Solutions containing DM1-SMe should be collected in a designated, leak-proof, and clearly

labeled hazardous waste container.

Do not dispose of liquid DM1-SMe waste down the drain or in regular trash. It is crucial to

prevent its entry into sewer systems and the environment.

Sharps Waste:

Needles, syringes, or any other contaminated sharps must be disposed of in a designated

sharps container to prevent punctures and injuries.

3. Decontamination:

All surfaces and equipment that come into contact with DM1-SMe should be thoroughly

decontaminated. Consult your institution's EHS guidelines for appropriate decontamination

procedures for cytotoxic compounds.

4. Waste Storage and Collection:

Store hazardous waste containers in a designated, secure area away from general

laboratory traffic.

Ensure all waste containers are properly labeled with the contents, including the full chemical

name ("DM1-SMe") and any associated hazards.

Arrange for the collection of the hazardous waste by your institution's EHS department or a

licensed hazardous waste disposal company.

5. Documentation:

Maintain accurate records of the amount of DM1-SMe used and disposed of, in accordance

with your institution's policies.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of DM1-SMe, from

initial handling to final collection.
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By adhering to these procedures and consulting with institutional safety experts, researchers

can ensure the safe and responsible management of DM1-SMe waste, fostering a secure

laboratory environment and upholding their commitment to environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15608165?utm_src=pdf-body
https://www.benchchem.com/product/b15608165?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/dm1-sme.html
https://adc.bocsci.com/product/dm1-sme-cas-138148-68-2-470847.html
https://www.sun-shinechem.com/Details/DM1-SMe/2981/138148-68-2.html
https://www.medchemexpress.com/search.html?q=DM1&ft=&fa=&fp=
https://broadpharm.com/product/bp-42970
https://www.caymanchem.com/product/22477/dm1-sme
https://pubchem.ncbi.nlm.nih.gov/compound/DM1-Sme
https://www.mybiosource.com/inhibitor/dm1-sme/3841284
https://eaglebio.com/wp-content/uploads/2014/06/KTR-756-DM1-ADC-ELISA-Kit-MSDS.pdf
https://www.benchchem.com/product/b15608165#dm1-sme-proper-disposal-procedures
https://www.benchchem.com/product/b15608165#dm1-sme-proper-disposal-procedures
https://www.benchchem.com/product/b15608165#dm1-sme-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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